Cas no 790667-45-7 ((2S)-2-methylpiperidin-4-one hydrochloride)

• Product Name: (2S)-2-methylpiperidin-4-one hydrochloride
• CAS No: 790667-45-7
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD22682260
• CID: 1091075
• PubChem ID: 67980815
• Update Time: 2025-05-23

(2S)-2-methylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylpiperidin-4-one hydrochloride
• (2S)-2-Methyl-4-piperidinone hydrochloride (1:1)
• (2S)-2-methylpiperidin-4-one hydrochloride
• 2-(S)-Methyl-4-piperidinone hydrochloride
• (S)-2-methylpiperidin-4
• (S)-2-methyl-piperidin-4-one hydrochloride
• 2(S)-methyl-3-mercaptopropionic acid
• 2-(S)-methylpiperidinone acetate
• 2-(S)-methylpiperidinone hydrochloride
• 3-Mercapto-2-(S)-methylpropanoic acid
• 3-mercapto-2-methylpropanoic acid
• 3-Mercapto-2-methylpropionic acid
• 3-Mercapto-2-methyl-propionic acid
• 3-Mercaptoisobutyric acid
• 3-sulfhydryl isobutyric acid
• AC1L49BS
• ACMC-209grn
• (S)-2-Methylpiperidin-4-one HCl
• 2-(S)-Methyl-4-piperidinone HCl
• SB11154
• AK144543
• ST1251326
• 4-Piperidinone, 2-methyl-, hydrochloride, (2S)- (9CI)
• (S)-2-Methylpiperidin-4-onehydrochloride
• AS-33919
• SCHEMBL9951227
• AKOS022186145
• CS-0053435
• MFCD22682260
• 790667-45-7
• (2S)-2-methylpiperidin-4-one;hydrochloride
• ACXLFVKOKDSUOU-JEDNCBNOSA-N

• MDL： MFCD22682260
• Inchi： 1S/C6H11NO.ClH/c1-5-4-6(8)2-3-7-5;/h5,7H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： ACXLFVKOKDSUOU-JEDNCBNOSA-N
• SMILES： O=C1CCN[C@@H](C)C1.Cl

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Additional information on (2S)-2-methylpiperidin-4-one hydrochloride

Introduction to (2S)-2-Methylpiperidin-4-One Hydrochloride (CAS No. 790667-45-7)

The compound (2S)-2-methylpiperidin-4-one hydrochloride (CAS No. 790667-45-7) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The chemical structure of this compound features a six-membered piperidine ring with a ketone group at the 4-position and a methyl substituent at the 2-position, along with a hydrochloride counterion, which contributes to its stability and solubility properties.

Recent studies have highlighted the importance of piperidinone derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders, such as anxiety, depression, and neurodegenerative diseases. The stereochemistry of the compound, specifically the (2S) configuration, plays a crucial role in determining its pharmacokinetic properties and biological activity. This stereochemical specificity is a key factor in optimizing drug efficacy and minimizing adverse effects.

The synthesis of (2S)-2-methylpiperidin-4-one hydrochloride involves a series of well-established organic reactions, including alkylation, cyclization, and acid-base neutralization. Researchers have explored various synthetic pathways to enhance the yield and purity of this compound, ensuring its suitability for both preclinical and clinical studies. The use of chiral resolution techniques has been pivotal in obtaining the enantiomerically pure (2S) form, which is essential for maintaining consistent pharmacological activity.

In terms of pharmacological properties, this compound exhibits notable activity as a modulator of ion channels and receptors involved in pain signaling pathways. Recent findings suggest that it may serve as a potential candidate for the treatment of chronic pain conditions, such as neuropathic pain and inflammatory pain. Its ability to interact with voltage-gated sodium channels has been extensively studied, highlighting its potential as a novel analgesic agent.

The bioavailability and pharmacokinetics of (2S)-2-methylpiperidin-4-one hydrochloride have been thoroughly investigated in preclinical models. Studies indicate that this compound demonstrates favorable absorption profiles and moderate clearance rates, making it suitable for oral administration. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which reduces the risk of drug-drug interactions.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to better understand the binding interactions of this compound with its target proteins. These studies have provided valuable insights into the structural determinants of its activity and have guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, (2S)-2-methylpiperidin-4-one hydrochloride (CAS No. 790667-45-7) represents a promising molecule with significant potential in drug development. Its unique chemical structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.